4-[3-(o-Tolylmethyl)phenyl]-2,4-dioxo-butanoic acid
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Overview
Description
L-841411 is a novel HIV-1 integrase strand transfer inhibitor (INSTI), stabilizing an integrase-single blunt-ended DNA complex.
Scientific Research Applications
Optical Gating of Synthetic Ion Channels
4-oxo-4-(pyren-4-ylmethoxy) butanoic acid demonstrates potential in optical gating for nanofluidic devices, specifically synthetic ion channels. The inner surface of these channels can be modified with photolabile hydrophobic molecules that become hydrophilic upon irradiation, leading to UV-light-triggered permselective transport of ionic species in aqueous solutions. This application is significant for light-induced controlled release, sensing, and information processing (Ali et al., 2012).
Metal Ion Binding in HIV-1 Integrase
The 4-aryl-2,4-dioxobutanoic acid moiety interacts with metal ions within the HIV-1 integrase active site. Various derivatives of 4-phenyl-2,4-dioxobutanoic acid show different effects on metal ion complexation, significantly influenced by substituent positioning on the phenyl ring. This finding is pivotal for understanding drug interactions and designing HIV treatments (Verbić et al., 2008).
Synthesis of Key Intermediates for Thymidylate Synthase Inhibitors
The synthesis of 4-(3-amino-2-carboxy phenyl) butanoic acid, a crucial intermediate for new thymidylate synthases inhibitors, highlights the compound's importance in pharmaceutical manufacturing. This synthesis method, suitable for industrial scale production, emphasizes the compound's relevance in drug development (Yuan, 2013).
Renewable Building Block for Benzoxazine Monomers
Phloretic acid (3-(4-hydroxyphenyl)propanoic acid) is used as a renewable building block for benzoxazine monomers, replacing traditional phenol. This application is crucial for developing sustainable materials with broad applicability, ranging from enhancing the reactivity of –OH bearing molecules to forming almost 100% bio-based benzoxazine end-capped molecules with promising thermal and thermo-mechanical properties (Trejo-Machin et al., 2017).
Properties
Molecular Formula |
C18H16O4 |
---|---|
Molecular Weight |
296.3 g/mol |
IUPAC Name |
4-[3-[(2-methylphenyl)methyl]phenyl]-2,4-dioxobutanoic acid |
InChI |
InChI=1S/C18H16O4/c1-12-5-2-3-7-14(12)9-13-6-4-8-15(10-13)16(19)11-17(20)18(21)22/h2-8,10H,9,11H2,1H3,(H,21,22) |
InChI Key |
NGQDCOQJSRMQDI-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1CC2=CC(=CC=C2)C(=O)CC(=O)C(=O)O |
Canonical SMILES |
CC1=CC=CC=C1CC2=CC(=CC=C2)C(=O)CC(=O)C(=O)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
L-841411; L 841411; L841411 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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